Cas no 24683-21-4 (Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity H))

Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity H) Properties

Names and Identifiers

• Ethyl 4-hydroxy-2H-1,2-benzothiazine-3-carboxylate-1,1-dioxide
• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylic acid ethyl ester 1,1-Dioxide(Piroxicam Impurity H)
• Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity H)
• ETHYL 4-HYDROXY-2H-1,2-BENZOTHIAZINE-3-CARBOXYLATE 1,1-DIOXIDE(PIROXICAM IMPURITY H)
• Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity H)
• ethyl 4-hydroxy-1,1-dioxo-2H-1λ6,2-benzothiazine-3-carboxylate
• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylic acid ethyl ester 1,1-dioxide
• 906HUH22T4
• Piroxicam impurity H [EP]
• Piroxicam Impurity H
• 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-, ethyl ester, 1,1-dioxide
• 3-(Ethoxycarbonyl)-4-hydroxy-
• Ethyl 4-hydroxy-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• ethyl 4-hydroxy-1,1-dioxo-2H-1$l^{6}
• Z3225912999
• NS00006173
• CS-0084729
• E6, 2-benzothiazine-3-carboxylate
• 24683-21-4
• Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity H)
• ETHYL 4-HYDROXY-1,1-DIOXO-2H-1??,2-BENZOTHIAZINE-3-CARBOXYLATE
• PIROXICAM IMPURITY H [EP IMPURITY]
• EN300-25007590
• Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide; Piroxicam Imp. H (EP); Piroxicam Impurity H
• J-015623
• Q27271291
• AKOS005217745
• FT-0668286
• ethyl 4-hydroxy-1,1-dioxo-2H-1lambda6,2-benzothiazine-3-carboxylate
• SCHEMBL8001834
• Ethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide_x000B_(Piroxicam Impurity H)
• AS-74068
• D74550
• ethyl 4-hydroxy-1, 1-dioxo-2H-1
• DTXSID10179413
• Ethyl4-hydroxy-2H-benzo[e][1,2]thiazine-3-carboxylate1,1-dioxide
• CHEMBL597616
• UNII-906HUH22T4
• (Piroxicam Impurity H)
• EC 607-417-2
• DTXCID40101904
• PIROXICAM IMPURITY H (EP IMPURITY)
• +Expand

• MDL： MFCD16293837
• InChIKey： KHQMRIBGVBXDMI-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO5S/c1-2-17-11(14)9-10(13)7-5-3-4-6-8(7)18(15,16)12-9/h3-6,12-13H,2H2,1H3
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(=C(C(=O)OC([H])([H])C([H])([H])[H])N1[H])O[H])(=O)=O

Computed Properties

• Exact Mass: 269.03600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 269.03579362g/mol
• Heavy Atom Count: 18
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 2.17780
• PSA: 101.08000
• Melting Point: 140 ºC (acetone )
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• Density: 1.502±0.06 g/cm3 (20 ºC 760 Torr),